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Compound of Interest

Compound Name: H-DL-Glu(Ome)-OMe.HCl

Cat. No.: B079792 Get Quote

H-DL-Glu(Ome)-OMe.HCl: Technical Support
Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling, storage, and emergency procedures for

H-DL-Glu(Ome)-OMe.HCl.

Frequently Asked Questions (FAQs)
Q1: What is H-DL-Glu(Ome)-OMe.HCl?

A1: H-DL-Glu(Ome)-OMe.HCl is the hydrochloride salt of the dimethyl ester of DL-glutamic

acid, a non-proteinogenic amino acid derivative. It is commonly used in peptide synthesis and

other biochemical applications.

Q2: What are the primary hazards associated with H-DL-Glu(Ome)-OMe.HCl?

A2: While specific toxicological data for H-DL-Glu(Ome)-OMe.HCl is limited, similar amino acid

hydrochlorides may cause irritation to the skin, eyes, and respiratory tract.[1] As a

hydrochloride salt, it may release hydrogen chloride gas upon decomposition, which is

corrosive.[2]

Q3: What personal protective equipment (PPE) should I wear when handling this compound?
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A3: It is mandatory to use appropriate personal protective equipment. This includes chemical

safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[3] For procedures that

may generate dust, a NIOSH-approved respirator is recommended.[3]

Q4: How should I properly store H-DL-Glu(Ome)-OMe.HCl?

A4: Store the compound in a tightly sealed container in a dry, cool, and well-ventilated area.[4]

Recommended storage temperatures are typically between 2-8°C.[5]

Q5: What should I do in case of a spill?

A5: In the event of a spill, evacuate the area and ensure adequate ventilation. Avoid generating

dust. Carefully sweep up the solid material and place it into a labeled, sealed container for

disposal.[6]

Troubleshooting Guide
Issue Possible Cause Solution

Compound has discolored or

appears clumpy.

Improper storage (exposure to

moisture or light).

Discard the compound as its

purity may be compromised.

Ensure proper storage

conditions for new stock.

Unexpected experimental

results.

Compound degradation due to

improper handling or storage.

Use a fresh sample of the

compound. Verify the purity of

the compound if possible.

Mild respiratory irritation when

handling the powder.
Inhalation of fine particles.

Move to an area with fresh air.

For future handling, use a

chemical fume hood and

appropriate respiratory

protection.[1]

Quantitative Data Summary
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Property Value Reference

Molecular Formula C₇H₁₄ClNO₄ [4]

Molecular Weight 211.64 g/mol [4]

Appearance White to off-white solid [2]

Storage Temperature 4°C [4]

Experimental Protocols
Safe Handling Protocol

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood.[7]

Don PPE: Wear appropriate personal protective equipment, including safety goggles, a lab

coat, and chemical-resistant gloves.[3]

Weighing: To minimize dust formation, handle the solid carefully. Use a spatula to transfer

the compound.

Dissolving: When preparing solutions, slowly add the compound to the solvent. If diluting the

acid component, always add acid to water, never the other way around.[8]

Post-Handling: After handling, wash your hands thoroughly. Clean all equipment and the

work area.

Spill Cleanup Protocol
Evacuate and Ventilate: Immediately evacuate the spill area and ensure it is well-ventilated.

Wear PPE: Don appropriate PPE, including respiratory protection if dust is present.[6]

Containment: Prevent the spill from spreading.

Cleanup: Gently sweep the solid material into a designated waste container, avoiding dust

generation.[6]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.echemi.com/sds/h-d-gluome-ome-hcl-pd180521122236.html
https://www.echemi.com/sds/h-d-gluome-ome-hcl-pd180521122236.html
https://www.fishersci.com/store/msds?partNumber=AC459260050&countryCode=US&language=en
https://www.echemi.com/sds/h-d-gluome-ome-hcl-pd180521122236.html
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_hydrochloric_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Bzl_Gln_Ome_HCl.pdf
https://corecheminc.com/safe-handling-guide-hydrochloric-acid/
https://www.echemi.com/sds/h-glu-ome-pid_Rock11696.html
https://www.echemi.com/sds/h-glu-ome-pid_Rock11696.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontamination: Clean the spill area with a suitable solvent and dispose of the cleaning

materials as hazardous waste.

Reporting: Report the spill to your institution's safety officer.
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Caption: Spill Response Workflow for H-DL-Glu(Ome)-OMe.HCl.
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Caption: Key Safety Precautions for H-DL-Glu(Ome)-OMe.HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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